4,6-Dimethyl-2-(pyrrolidin-3-ylsulfanyl)pyrimidine

• Molecular Formula: C10H15N3S
• Molecular Weight: 209.31 g/mol
• IUPAC Name: 4,6-dimethyl-2-pyrrolidin-3-ylsulfanylpyrimidine
• InChI: InChI=1S/C10H15N3S/c1-7-5-8(2)13-10(12-7)14-9-3-4-11-6-9/h5,9,11H,3-4,6H2,1-2H3
• InChI Key: GOMYRDMIZKCSMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SC2CCNC2)C

Description

4,6-Dimethyl-2-(pyrrolidin-3-ylsulfanyl)pyrimidine (CAS 1250902-32-9) is a chemical compound with the molecular formula C10H15N3S and a molecular weight of 209.31 g/mol . This specialty pyrimidine derivative is characterized by a sulfur bridge connecting a 4,6-dimethylpyrimidine core to a pyrrolidine ring, a structural feature that makes it a valuable scaffold in medicinal chemistry and drug discovery research . As a key building block, its primary research applications include the synthesis of more complex molecules and the exploration of structure-activity relationships (SAR) for novel therapeutic agents. The compound is provided for Research Use Only and is not intended for diagnostic or therapeutic applications. Researchers should note that this substance is associated with specific hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Appropriate precautionary measures should be taken during handling. For identification and ordering, the associated MDL number is MFCD16709844 .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4,6-Dimethyl-2-(pyrrolidin-3-ylsulfanyl)pyrimidine typically involves the construction of the pyrimidine ring followed by the introduction of the pyrrolidin-3-ylsulfanyl group. One common method involves the reaction of 4,6-dimethyl-2-chloropyrimidine with pyrrolidine-3-thiol under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like potassium carbonate to facilitate the substitution reaction.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Optimization of reaction conditions, such as temperature, solvent, and reaction time, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Formation of Pyrimidine Derivatives

The pyrimidine core is often synthesized via condensation reactions. For example, reacting 4,6-dimethylpyrimidine-2-thione with alkylating agents (e.g., halides) can introduce substituents. The reaction proceeds under controlled conditions (e.g., refluxing) to ensure high yields.

Thiosulfoester Formation

The sulfanyl group in this compound can participate in reactions with sulfinic acids to form thiosulfoesters. For instance, reacting 4,6-dimethylpyrimidine-2-thiol with sulfinic acids in alcohol-aqueous media yields S-esters (e.g., benzene- or methoxybenzenethiosulfoesters) .

Reaction Conditions :

• Performed at room temperature

• Yields range from 22–76% depending on substituents .

Reaction with Amines and Ammonia

Thiosulfoesters derived from this compound react with amines (e.g., benzylamine) or ammonia:

• With benzylamine : Forms benzylamide and releases the sulfenic acid .

• With ammonia : Generates ammonium salts of sulfinic acids and sulfenamides .

Example Reaction :
$\text{4,6-dimethylpyrimidin-2-yl S-ester} + \text{NH}_3 \rightarrow \text{Ammonium salt} + \text{Sulfenamide}$

Substituent-Dependent Reactivity

Modifications to the pyrimidine substituents significantly affect reactivity:

• Truncation of substituents : Removing the benzothiophene group reduces PfGSK3 activity but enhances PfPK6 inhibition .

• Pyrrolidine ring alterations : Replacing the pyrrolidine ring with pyrrolidin-3-ol or dimethylamine preserves PfPK6 activity but diminishes PfGSK3 inhibition .

Physicochemical Characteristics

Data from synthesized analogues highlight structural impacts on stability and reactivity:

Compound	Yield (%)	Melting Point (°C)	Key Functional Groups
4a	76	114–115	Thiosulfoester, pyrimidine
4b	41	182–183	Thiosulfoester, carbmethoxy
4c	21	63–64	Thiosulfoester, polar groups

Data adapted from synthesis of thiosulfoesters with pyrimidine moieties .

Structural Influences on Reactivity

The sulfanyl group’s position and substituents (e.g., pyrrolidine ring) dictate reactivity:

• Sulfur atom placement : Sulfur’s electron-rich nature enables nucleophilic participation in substitution reactions .

• Pyrrolidine substituent : Flexibility of the pyrrolidine ring allows conformational variations, influencing interactions with biological targets .

Scientific Research Applications

4,6-Dimethyl-2-(pyrrolidin-3-ylsulfanyl)pyrimidine has several applications in scientific research:

Chemistry: It serves as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored as a lead compound in drug discovery, particularly for targeting specific enzymes or receptors.

Industry: The compound is used in the development of new materials with unique properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 4,6-Dimethyl-2-(pyrrolidin-3-ylsulfanyl)pyrimidine depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The pyrimidine ring can engage in hydrogen bonding and π-π interactions with biological macromolecules, while the pyrrolidin-3-ylsulfanyl group can enhance binding affinity through hydrophobic interactions.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The 2-position of the pyrimidine ring is a critical site for modulating biological activity. Key structural analogues and their substituents include:

Compound	2-Position Substituent	Key Properties
4,6-Dimethyl-2-(piperazin-1-yl)pyrimidine	Piperazine	Enhanced A2A receptor binding affinity with a carbonyl linker (Ki = 11.2 μM) .
4,6-Dimethyl-2-(β-D-glucopyranosylthio)pyridine	Glycosylthio	Antiviral activity (e.g., TMV inhibition), high solubility in ethanol .
4,6-Dimethyl-2-(methylsulfonyl)nicotinonitrile	Methylsulfonyl	Electrophilic agent for protein arylation (krof = 1.2×10⁶ s⁻¹) .
4,6-Dimethyl-2-(3,4,5-trimethoxyphenylamino)pyrimidine	Trimethoxyphenylamino	Keratolytic and anti-inflammatory activity in psoriasis models .
4,6-Dimethyl-2-(phenyldisulfanyl)pyrimidine	Phenyldisulfanyl	SARS-CoV Mpro inhibition (IC₅₀ = 1.379 μM) .

Key Observations :

• Pyrrolidinylsulfanyl vs. Piperazinyl: Piperazine derivatives (e.g., compound 4 in ) show higher adenosine A2A receptor affinity than pyrrolidinyl analogues, likely due to improved hydrogen bonding with the carbonyl linker .
• Glycosylthio vs. Pyrrolidinylsulfanyl : Glycosylthio substituents enhance solubility and antiviral activity but may reduce membrane permeability compared to pyrrolidine-based groups .
• Sulfanyl vs. Sulfonyl : Sulfonyl groups (e.g., methylsulfonyl) increase electrophilicity, enabling protein arylation applications, whereas sulfanyl groups favor reversible binding to enzymes or receptors .

Antiviral Activity

• Glycosylthio Derivatives: Compounds like 4,6-Dimethyl-2-(β-D-arabinofuranosylthio)nicotinonitrile (IC₅₀ = 30 μM against TMV) demonstrate broad-spectrum antiviral effects, attributed to their sugar moieties mimicking natural substrates .
• Disulfanyl Derivatives : 4,6-Dimethyl-2-(phenyldisulfanyl)pyrimidine (IC₅₀ = 1.379 μM against SARS-CoV Mpro) suggests disulfanyl groups enhance enzyme inhibition via covalent interactions .

Receptor Binding

• Piperazinylpyrimidines with carbonyl linkers (e.g., compound 5 in ) exhibit superior A2A receptor affinity (Ki = 11.2 μM) compared to non-carbonyl analogues, highlighting the importance of hydrogen-bond acceptors . Pyrrolidinylsulfanyl groups, being less polar, may prioritize lipophilicity over receptor specificity.

Physicochemical Properties

Property	4,6-Dimethyl-2-(pyrrolidin-3-ylsulfanyl)pyrimidine	4,6-Dimethyl-2-(β-D-glucopyranosylthio)pyridine	4,6-Dimethyl-2-(methylsulfonyl)nicotinonitrile
Solubility	Moderate (organic solvents)	High (ethanol, water)	Low (apolar solvents)
Melting Point	Not reported	226–228°C	Not reported
Reactivity	Nucleophilic sulfanyl group	Hydrolytically stable	Electrophilic sulfonyl group

Biological Activity

4,6-Dimethyl-2-(pyrrolidin-3-ylsulfanyl)pyrimidine is a compound that has garnered attention in medicinal chemistry due to its potential biological activities, particularly as an inhibitor of various kinases and its implications in cancer treatment. This article reviews the biological activity of this compound, focusing on its mechanism of action, structure-activity relationships (SAR), and relevant case studies.

The biological activity of 4,6-Dimethyl-2-(pyrrolidin-3-ylsulfanyl)pyrimidine is primarily attributed to its ability to inhibit cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation. The inhibition of CDKs can lead to reduced cell proliferation and induction of apoptosis in cancer cells.

Key Findings:

• CDK Inhibition : Studies have shown that pyrimidine derivatives can act as potent inhibitors of CDK9, which is linked to the proliferation of pancreatic cancer cells. This inhibition leads to decreased phosphorylation of the retinoblastoma protein (Rb) and downregulation of anti-apoptotic proteins such as Mcl-1 and c-Myc .
• Antiproliferative Activity : Compounds structurally related to 4,6-Dimethyl-2-(pyrrolidin-3-ylsulfanyl)pyrimidine have demonstrated significant antiproliferative effects against various cancer cell lines, including those resistant to conventional therapies .

Structure-Activity Relationship (SAR)

The SAR studies indicate that modifications in the pyrimidine scaffold can significantly affect the potency and selectivity of these compounds. For instance, the presence of the pyrrolidine moiety enhances the binding affinity to kinase targets, while specific substitutions at the 4 and 6 positions of the pyrimidine ring can improve biological activity.

Table 1: Structure-Activity Relationship Analysis

Compound	IC50 (μM)	Target Kinase	Notes
1	<10	CDK9	High selectivity and potency against pancreatic cancer cells
2	15	CDK2	Moderate activity; less selective
3	5	FLT3	Effective against acute myeloid leukemia
4	<20	Multiple CDKs	Broad spectrum activity with varied efficacy

Case Studies

Several studies have investigated the biological effects of related pyrimidine compounds:

• Inhibition of FLT3 Kinase : A study demonstrated that a related pyrimidine derivative exhibited potent inhibition against FLT3-ITD kinase, a critical target in acute myeloid leukemia treatment. The compound showed IC50 values below 10 µM against various leukemia cell lines, indicating strong antiproliferative effects .
• Anticancer Activity : Research on pyrido[2,3-d]pyrimidines revealed their potential as anticancer agents due to their ability to inhibit multiple kinase pathways involved in tumor growth and survival. These compounds were shown to induce apoptosis in resistant cancer cell lines, suggesting their therapeutic potential in overcoming drug resistance .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 4,6-dimethyl-2-(pyrrolidin-3-ylsulfanyl)pyrimidine, and how can purity be optimized?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution at the C2 position of 4,6-dimethylpyrimidine derivatives. A typical procedure involves reacting 4,6-dimethyl-2-chloropyrimidine with pyrrolidine-3-thiol under inert conditions (e.g., N₂ atmosphere) in anhydrous THF at 60–70°C for 12–24 hours . Purity optimization requires post-synthetic purification via column chromatography (silica gel, ethyl acetate/hexane gradient) and recrystallization from ethanol. Purity should be confirmed by HPLC (C18 column, acetonitrile/water mobile phase) .

Q. How should researchers characterize the structural integrity of this compound?

• Methodological Answer : Structural confirmation requires a combination of techniques:

• NMR : $^1H$ and $^13C$ NMR to verify methyl groups (δ ~2.4 ppm for CH₃), pyrimidine ring protons (δ ~6.8–7.2 ppm), and pyrrolidine sulfanyl linkages (δ ~3.1–3.5 ppm for SCH₂) .
• Mass Spectrometry : High-resolution ESI-MS to confirm molecular weight (C₁₁H₁₆N₄S; [M+H]⁺ calc. 237.1178) .
• X-ray Crystallography : Single-crystal analysis (if feasible) to resolve bond angles and dihedral angles, particularly for the sulfanyl-pyrrolidine moiety .

Advanced Research Questions

Q. What strategies resolve contradictions in observed vs. predicted spectroscopic data for this compound?

• Methodological Answer : Discrepancies in NMR or IR spectra often arise from conformational flexibility or solvent effects. For example:

• Dynamic NMR : If pyrrolidine ring puckering causes splitting, variable-temperature NMR (e.g., 25°C to −40°C) can identify coalescence points .
• Computational Validation : Compare experimental data with DFT-calculated spectra (B3LYP/6-31G* level) to assign ambiguous peaks .
• Solvent Screening : Test in deuterated DMSO, CDCl₃, or methanol to assess hydrogen bonding or polarity effects .

Q. How can researchers design experiments to evaluate the bioactivity of this compound against kinase targets?

• Methodological Answer :

• Kinase Inhibition Assays : Use recombinant kinases (e.g., EGFR, HER2) in a luminescent ADP-Glo™ assay. Incubate the compound (0.1–10 µM) with kinase, ATP, and substrate peptide in 96-well plates. Measure IC₅₀ values via dose-response curves .
• Cellular Assays : Test cytotoxicity in cancer cell lines (e.g., MIA PaCa-2, PANC-1) via MTT assay. Pair with flow cytometry to assess apoptosis (Annexin V/PI staining) and cell cycle arrest (propidium iodide) .
• Molecular Docking : Use AutoDock Vina to model interactions with kinase active sites (e.g., CDK9 ATP-binding pocket). Validate with site-directed mutagenesis .

Q. What are the critical considerations for optimizing reaction yields in derivatizing the sulfanyl group?

• Methodological Answer :

• Protecting Groups : Temporarily protect the pyrrolidine nitrogen with Boc or Fmoc to prevent side reactions during sulfanyl modification .
• Catalysis : Use Pd(OAc)₂/Xantphos for cross-coupling reactions (e.g., Suzuki-Miyaura) at the pyrimidine ring. Optimize solvent (toluene/EtOH) and base (K₂CO₃) .
• Reaction Monitoring : Track progress via TLC or in-situ IR to halt reactions at maximal yield and minimize byproducts (e.g., disulfides) .

Q. How do steric and electronic effects influence the reactivity of the pyrrolidine-3-sulfanyl moiety?

• Methodological Answer :

• Steric Effects : The 3-position of pyrrolidine introduces axial chirality, affecting nucleophilic substitution rates. Use bulky electrophiles (e.g., tert-butyl bromides) to probe steric hindrance .
• Electronic Effects : Electron-withdrawing groups on pyrimidine enhance sulfanyl group lability. Quantify via Hammett σ values by substituting pyrimidine with NO₂ or OMe groups .
• Kinetic Studies : Perform competition experiments with thiols (e.g., glutathione) to measure relative nucleophilicity .